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Compound of Interest

Compound Name: 25I-Nboh

CAS No.: 919797-20-9

Cat. No.: B1247403

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
25I-NBOH is a potent and selective agonist for the serotonin 5-HT2A receptor, a G-protein

coupled receptor (GPCR) implicated in a wide range of physiological and pathological

processes.[1][2][3][4] Its high affinity and efficacy make it a valuable pharmacological tool for

investigating the intricacies of GPCR signaling.[5][6] These application notes provide detailed

protocols for utilizing 25I-NBOH to characterize 5-HT2A receptor-mediated signaling pathways,

including Gq/11 activation and β-arrestin recruitment. The provided methodologies are

essential for researchers in pharmacology, neuroscience, and drug discovery aiming to

elucidate the functional responses elicited by this compound.

Data Presentation
The following tables summarize the quantitative pharmacological data for 25I-NBOH at human

serotonin receptors.

Table 1: Binding Affinity of 25I-NBOH at Serotonin 5-HT2 Receptors

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1247403#bc-rfq
https://www.benchchem.com/product/b1247403/docs?utm_src=pdf-body#application-notes-and-protocols-for-investigating-gpcr-signaling-with-25i-nboh
https://pmc.ncbi.nlm.nih.gov/articles/PMC5486617/
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/25I-NBOH
https://www.springermedizin.de/25i-nboh-a-new-potent-serotonin-5-ht2a-receptor-agonist-identifi/16993042
https://www.researchgate.net/publication/313792523_25I-NBOH_a_new_potent_serotonin_5-HT2A_receptor_agonist_identified_in_blotter_paper_seizures_in_Brazil
https://pmc.ncbi.nlm.nih.gov/articles/PMC6298744/
https://www.researchgate.net/publication/349615635_Serotonin_2A_Receptor_5-HT_2A_R_Activation_by_25H-NBOMe_Positional_Isomers_In_Vitro_Functional_Evaluation_and_Molecular_Docking
https://www.benchchem.com/product/b1247403/docs?utm_src=pdf-body#application-notes-and-protocols-for-investigating-gpcr-signaling-with-25i-nboh
https://www.benchchem.com/product/b1247403/docs?utm_src=pdf-body#application-notes-and-protocols-for-investigating-gpcr-signaling-with-25i-nboh
https://www.benchchem.com/product/b1247403/docs?utm_src=pdf-body#application-notes-and-protocols-for-investigating-gpcr-signaling-with-25i-nboh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Radioligand Kᵢ (nM) Reference

5-HT₂ₐ [¹²⁵I]DOI Subnanomolar [5]

5-HT₂ₐ - 0.061 [7][2]

5-HT₂ₒ [¹²⁵I]DOI Low nanomolar [5]

5-HT₂ₒ [³H]5-HT 1.91 [5]

Table 2: Functional Potency and Efficacy of 25I-NBOH at Serotonin 5-HT2 Receptors

Receptor Assay EC₅₀ (nM)
Efficacy (% of
5-HT)

Reference

5-HT₂ₐ

Inositol

Phosphate (IP-1)

Accumulation

0.51 - 1.5
Full agonist

(85.9–95.1%)
[5]

5-HT₂ₐ - 0.074 - [7]

5-HT₂ₒ

Inositol

Phosphate (IP-1)

Accumulation

Low nanomolar - [5]

5-HT₂ₒ

Inositol

Phosphate (IP-1)

Accumulation

23.5 - 463 Lower than 5-HT [5]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway activated by 25I-NBOH and a

typical experimental workflow for its characterization.

Figure 1: 5-HT2A receptor Gq signaling pathway activated by 25I-NBOH.
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Cell Culture
(e.g., HEK293 expressing 5-HT2A)

Assay Setup
(e.g., cell plating, dye loading) Prepare 25I-NBOH dilutions

Stimulate cells with 25I-NBOH

Data Acquisition
(e.g., fluorescence, luminescence reading)

Data Analysis
(Dose-response curves, EC50 determination)

Results Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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